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Compound of Interest

Compound Name: SPRT

Cat. No.: B12381927 Get Quote

It is a common point of confusion, but "SPRT" refers to a Standard Platinum Resistance

Thermometer, a high-precision temperature measuring instrument, rather than a chemical

compound. As such, its disposal is governed by regulations for electronic laboratory equipment,

often termed e-waste, and not by chemical waste protocols. This guide provides the necessary

steps for the safe and compliant disposal of SPRTs.

Step-by-Step Disposal Procedures for Standard
Platinum Resistance Thermometers (SPRTs)
The disposal of an SPRT, as with other electronic lab equipment, must be handled responsibly

to mitigate environmental impact and ensure data security.

Decontamination and Safety Clearance
Before initiating disposal, it is crucial to decontaminate the SPRT. This involves cleaning the

equipment to remove any hazardous materials it may have come into contact with during its

use in the laboratory.[1][2] The decontamination process will vary depending on the nature of

the substances it was exposed to:

For chemical contamination: Wipe the equipment with a cleaning solution appropriate for the

chemicals it was used with.[1]

For biohazardous material: Use a 10% bleach solution or 1N sodium hydroxide (NaOH) for

decontamination.[1]
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For radiological materials: Follow established radiation safety decontamination procedures. A

survey by a Radiation Safety Officer may be required.[1]

After decontamination, it is often necessary to obtain a safety clearance from your institution's

Environmental Health and Safety (EHS) office.[1] This may involve completing a specific form

to certify that the equipment is safe for handling and disposal.[2]

Assessment of the Equipment
Once the SPRT is decontaminated, assess its condition to determine the most appropriate

disposal route.[3] Key considerations include whether the device is still functional and if it could

be of use to another party.

Data Security
If the SPRT was connected to any data-logging or storage devices, ensure that all sensitive

data is securely destroyed.[3][4] This can be achieved through methods such as data wiping,

overwriting, or degaussing to maintain compliance with data privacy regulations.[4]

Disposal Options
Based on the assessment, choose one of the following disposal pathways:

Donation or Resale: If the SPRT is still in working condition, consider donating it to an

academic institution or a non-profit organization.[4] Reselling the equipment is also an

option.[3]

Recycling: Engage with a specialized recycling service that handles laboratory and electronic

equipment.[3] Look for certified e-recycling facilities that adhere to environmental

regulations, such as the R2 standard, to ensure that valuable materials are recovered and

the environmental impact is minimized.[3] Many municipalities and companies offer e-waste

collection and recycling programs.[5]

Manufacturer Take-Back Programs: Some manufacturers offer programs to take back old

equipment for proper disposal or recycling.[5] Check with the manufacturer of your SPRT to

see if they provide this service.
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Regulatory Framework for E-Waste
The disposal of electronic waste is regulated to prevent environmental contamination from

hazardous components like lead and mercury.[5][6] In the United States, the Environmental

Protection Agency (EPA) regulates e-waste under the Resource Conservation and Recovery

Act (RCRA).[5][6] It is essential to partner with certified e-waste service providers who can

ensure compliance with all relevant regulations.[5]

Quantitative Data Summary
Aspect Description Source

Global E-Waste Generation

(2022)
62 million metric tons [5]

Projected Global E-Waste

Generation (2030)
82 million metric tons [5]

Recycling Rate of E-Waste
Approximately 22% formally

collected and recycled
[5]

Experimental Protocols
As the SPRT is a measuring instrument and not a chemical, there are no experimental

protocols for its disposal in the traditional sense of chemical neutralization or reaction. The

primary "protocol" is the decontamination procedure outlined above, which is dependent on the

laboratory environment in which the SPRT was used.

Diagrams
Since signaling pathways are not relevant to the disposal of an SPRT, the following diagram

illustrates the logical workflow for its proper disposal.
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SPRT Disposal Workflow

SPRT End-of-Life
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Caption: Workflow for the proper disposal of a Standard Platinum Resistance Thermometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Moving Lab Equipment | Compliance and Risk Management [kent.edu]

2. Disposing of Laboratory Equipment: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

3. Lab Equipment - Back Thru The Future [backthruthefuture.com]

4. beyondsurplus.com [beyondsurplus.com]

5. mainelabpack.com [mainelabpack.com]

6. 4thbin.com [4thbin.com]

To cite this document: BenchChem. [Clarification on SPRT and Proper Disposal Procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381927#sprt-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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